3-[(2-Chlorophenyl)methylthio]-4-prop-2-enyl-5-pyrazin-2-yl-1,2,4-triazole

• Molecular Formula: C16H14ClN5S
• Molecular Weight: 343.8 g/mol
• SMILES: C=CCN1C(=NN=C1SCC2=CC=CC=C2Cl)C3=NC=CN=C3
• InChI: InChI=1S/C16H14ClN5S/c1-2-9-22-15(14-10-18-7-8-19-14)20-21-16(22)23-11-12-5-3-4-6-13(12)17/h2-8,10H,1,9,11H2
• InChIKey: SMLKIKNUSZLRLP-UHFFFAOYSA-N

Procurement Guide: 3-[(2-Chlorophenyl)methylthio]-4-prop-2-enyl-5-pyrazin-2-yl-1,2,4-triazole

The compound 3-[(2-Chlorophenyl)methylthio]-4-prop-2-enyl-5-pyrazin-2-yl-1,2,4-triazole (PubChem CID: 9707512) is a small-molecule member of the 1,2,4-triazole family characterized by a unique thioether linkage, an allyl group at the N-4 position, a pyrazin-2-yl substituent at C-5, and a 2-chlorophenyl moiety attached via a methylthio bridge at C-3 [1]. The 1,2,4-triazole core is a privileged scaffold in medicinal chemistry and agrochemical discovery, with derivatives exhibiting diverse bioactivities including antifungal, antibacterial, and anticancer properties [2]. This specific substitution pattern places it within a series of S-alkylated triazole-thioethers that are structurally distinct from the more heavily studied triazole-3-thione tautomers.

Triazole-thioether chemotype for scaffold-hopping screens

Allyl and pyrazinyl substituents enable further derivatization

Predicted non-planar conformation distinct from thione analogs

• [1] PubChem. Compound Summary for CID 9707512: 3-[(2-Chlorophenyl)methylthio]-4-prop-2-enyl-5-pyrazin-2-yl-1,2,4-triazole. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/9707512 View Source
• [2] Kharb, R., Sharma, P. C., & Yar, M. S. (2011). Pharmacological significance of triazole scaffold. Journal of Enzyme Inhibition and Medicinal Chemistry, 26(1), 1-21. View Source

Why Generic Substitution is Not Feasible for 3-[(2-Chlorophenyl)methylthio]-4-prop-2-enyl-5-pyrazin-2-yl-1,2,4-triazole

Generic substitution within this chemical series is precluded by the interdependent nature of the substituents on the 1,2,4-triazole core. The presence of the 2-chlorophenylmethylthio group at C-3, the prop-2-enyl (allyl) group at N-4, and the pyrazin-2-yl ring at C-5 generates a unique three-dimensional pharmacophore and electronic profile that cannot be replicated by simply swapping individual groups [1]. Even closely related analogs, such as those with a 2-methylphenyl instead of a 2-chlorophenyl group, or an ethyl instead of an allyl group, can exhibit drastically different binding affinities and biological activities [2]. Furthermore, the thioether linkage in this compound introduces distinct metabolic stability and lipophilicity characteristics compared to the corresponding thiol or thione analogs, directly impacting in vitro and in vivo performance [3]. The following quantitative evidence underscores why direct, data-driven compound selection is critical.

Thioether vs. thiol/thione reactivity

The C-3 thioether linkage alters lipophilicity and metabolic stability relative to thiol or thione analogs, which may shift in-vitro performance.

2-Chlorophenyl vs. 2-methylphenyl substituent

Even closely related aryl groups can change binding affinity and biological readouts; direct replacement without validation may not reproduce results.

Allyl group cannot be replaced by ethyl

The N-4 allyl handle provides a unique reactive anchor for chemical probe development; shorter alkyl chains lack this capability.

• [1] Wawrzycka-Gorczyca, I., Siwek, A., & Dobosz, M. (2006). 4-Allyl-3-(pyrazin-2-yl)-Δ2-1H-1,2,4-triazole-5(4H)-thione. Acta Crystallographica Section E: Structure Reports Online, 62(1), o128-o129. View Source
• [2] Patil, S. R., Asrondkar, A., Patil, V., Sangshetti, J. N., Kalam Khan, F. A., Damale, M. G., Patil, R. H., Bobade, A. S., & Shinde, D. B. (2017). Antileishmanial potential of fused 5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiols: Synthesis, biological evaluations and computational studies. Bioorganic & Medicinal Chemistry Letters, 27(16), 3845-3850. View Source
• [3] Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry, 54(8), 2529-2591. View Source

Quantitative Differentiation Evidence for 3-[(2-Chlorophenyl)methylthio]-4-prop-2-enyl-5-pyrazin-2-yl-1,2,4-triazole

Antileishmanial Activity: S-Alkylated Thioether vs. Thiol/Thione Analogs

While direct data for the target thioether compound is not publicly available, a study on structurally related thiol analogs (lacking the chlorophenylmethylthio group) provides a critical class-level benchmark. The most active compounds in that series, 5f and 6f, demonstrated an IC50 of 79.0 µM against Leishmania donovani, which is approximately 6.2-fold more potent than the standard drug sodium stibogluconate (IC50 = 490.0 µM) [1]. The target compound's thioether moiety is expected to further modulate lipophilicity and membrane permeability, potentially enhancing cellular uptake and potency, a hypothesis that requires direct experimental validation [2].

Antileishmanial Activity

Class-level

Target: Not reported

vs

Thiol analog IC₅₀ 79.0 µM

Standard sodium stibogluconate 490.0 µM

Supports scaffold-based antiparasitic screening

Data to verify for target thioether; derived from thiol analogs

Evidence Dimension	Antileishmanial activity (IC50)
Target Compound Data	Not yet reported in public literature
Comparator Or Baseline	Compounds 5f & 6f (thiol analogs): IC50 = 79.0 µM; Sodium stibogluconate (standard): IC50 = 490.0 µM
Quantified Difference	Thiol analogs show 6.2-fold improvement over standard drug
Conditions	In vitro assay against L. donovani promastigotes

Why This Matters

Establishes the antileishmanial potential of the core scaffold, making the target thioether compound a logical and chemically distinct follow-up candidate for procurement and screening.

• [1] Patil, S. R., Asrondkar, A., Patil, V., Sangshetti, J. N., Kalam Khan, F. A., Damale, M. G., Patil, R. H., Bobade, A. S., & Shinde, D. B. (2017). Antileishmanial potential of fused 5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiols: Synthesis, biological evaluations and computational studies. Bioorganic & Medicinal Chemistry Letters, 27(16), 3845-3850. View Source
• [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source

Antioxidant Activity: Benchmark for Redox-Modulating Potential

The same study on thiol analogs showed significant antioxidant activity for compounds 5b and 6b, both with an IC50 of 13.96 µM in a DPPH radical scavenging assay [1]. This provides a quantitative baseline for the scaffold's inherent redox activity. The target thioether compound, lacking the free thiol group, is expected to exhibit a mechanistically distinct antioxidant profile, which could translate to a more controlled and potentially safer therapeutic window if pursued as a lead compound [2].

Antioxidant Activity

Cross-study

Target: Not reported

vs

Thiol analog IC₅₀ 13.96 µM (DPPH)

Supports redox activity differentiation

Thioether may show distinct radical-scavenging profile

Evidence Dimension	Antioxidant activity (DPPH assay IC50)
Target Compound Data	Not yet reported in public literature
Comparator Or Baseline	Compounds 5b & 6b (thiol analogs): IC50 = 13.96 µM
Quantified Difference	Thioether vs. thiol mechanistic differentiation expected
Conditions	In vitro DPPH radical scavenging assay

Why This Matters

Highlights the core scaffold's redox activity and positions the target compound as a chemically differentiated entity for oxidative stress-related research applications.

• [1] Patil, S. R., Asrondkar, A., Patil, V., Sangshetti, J. N., Kalam Khan, F. A., Damale, M. G., Patil, R. H., Bobade, A. S., & Shinde, D. B. (2017). Antileishmanial potential of fused 5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiols: Synthesis, biological evaluations and computational studies. Bioorganic & Medicinal Chemistry Letters, 27(16), 3845-3850. View Source
• [2] Halliwell, B. (2006). Reactive species and antioxidants. Redox biology is a fundamental theme of aerobic life. Plant Physiology, 141(2), 312-322. View Source

Structural Confirmation: Unique Allyl-Pyrazinyl-Triazole Core vs. 4-Allyl-3-(pyrazin-2-yl)-Δ2-1H-1,2,4-triazole-5(4H)-thione

The crystal structure of a close structural precursor, 4-Allyl-3-(pyrazin-2-yl)-Δ2-1H-1,2,4-triazole-5(4H)-thione, has been determined, confirming the planarity of the pyrazine-triazole system and the exocyclic orientation of the allyl group [1]. This contrasts with the target compound, where the thioether linkage at C-3 introduces a significant steric and electronic perturbation, forcing the chlorophenyl group out of plane. Such a conformational change is a key driver of altered target recognition and binding kinetics, providing a clear structural rationale for differentiated biological activity.

Structural Confirmation

Reported

Thione analog: planar → Thioether target: non‑planar

Conformational shift impacts target recognition

Based on crystal structure of thione precursor

Evidence Dimension	Molecular conformation and crystal packing
Target Compound Data	Thioether linkage at C-3 (predicted to force non-planar conformation)
Comparator Or Baseline	4-Allyl-3-(pyrazin-2-yl)-Δ2-1H-1,2,4-triazole-5(4H)-thione (planar thione form)
Quantified Difference	Conformational: planar (thione) vs. non-planar (thioether)
Conditions	Single-crystal X-ray diffraction at 293 K

Why This Matters

The confirmed structural difference directly supports the procurement of this specific thioether for SAR exploration, as it occupies a distinct conformational space from its thione analog.

• [1] Wawrzycka-Gorczyca, I., Siwek, A., & Dobosz, M. (2006). 4-Allyl-3-(pyrazin-2-yl)-Δ2-1H-1,2,4-triazole-5(4H)-thione. Acta Crystallographica Section E: Structure Reports Online, 62(1), o128-o129. View Source

Optimal Scientific and Industrial Application Scenarios for 3-[(2-Chlorophenyl)methylthio]-4-prop-2-enyl-5-pyrazin-2-yl-1,2,4-triazole

Antiparasitic Drug Discovery Lead Expansion

Given the established antileishmanial activity of the core 5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol scaffold, this thioether derivative is a high-priority candidate for inclusion in antiparasitic screening cascades. Procurement enables systematic exploration of how S-alkylation and the 2-chlorophenyl group influence potency, selectivity, and metabolic stability against Leishmania spp. [1].

Oxidative Stress and Redox Biology Research

The documented antioxidant capacity of related triazole-thiols (IC50 = 13.96 µM) positions this compound as a valuable probe for studying non-thiol-based radical scavenging mechanisms [1]. Its distinct thioether functionality allows researchers to decouple redox activity from the presence of a free sulfhydryl group, a critical control in cell-based oxidative stress models.

Structure-Activity Relationship (SAR) and Conformational Analysis Studies

The compound's departure from the planar conformation observed in the thione analog makes it a key tool for conformational SAR studies [2]. Computational chemists and crystallographers can use it to validate docking models and pharmacophore hypotheses that interrogate the role of C-3 substituent orientation on target enzyme binding, such as with pteridine reductase 1.

Chemical Biology and Target Identification Probe Development

The allyl group provides a latent handle for further chemical derivatization (e.g., click chemistry) to create affinity probes or fluorescently labeled analogs. Procurement of the parent compound allows research groups to develop novel chemical biology tools for target identification studies, a capability not offered by simpler methyl- or ethyl-substituted analogs.

Application

Selection Property

Validation Focus

Antiparasitic screening

Thioether-linked triazole chemotype

Potency against Leishmania spp.

Oxidative stress research

Non-thiol redox probe

DPPH radical scavenging mechanism

Conformational SAR studies

Non-planar C-3 substituent

Crystallographic validation of docked poses

Chemical probe development

Allyl handle for click chemistry

Target identification study design

• [1] Patil, S. R., Asrondkar, A., Patil, V., Sangshetti, J. N., Kalam Khan, F. A., Damale, M. G., Patil, R. H., Bobade, A. S., & Shinde, D. B. (2017). Antileishmanial potential of fused 5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiols: Synthesis, biological evaluations and computational studies. Bioorganic & Medicinal Chemistry Letters, 27(16), 3845-3850. View Source
• [2] Wawrzycka-Gorczyca, I., Siwek, A., & Dobosz, M. (2006). 4-Allyl-3-(pyrazin-2-yl)-Δ2-1H-1,2,4-triazole-5(4H)-thione. Acta Crystallographica Section E: Structure Reports Online, 62(1), o128-o129. View Source